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Compound of Interest

Compound Name: 186319-68-6
CAS No.: 186319-68-6
Cat. No.: B612485
Get Quote
. J

Abstract & Compound Profile

Seliciclib (also known as (R)-Roscovitine or CYC202) is a potent, selective, orally bioavailable
purine analog that functions as a Cyclin-Dependent Kinase (CDK) inhibitor.[1][2][3][4] It
primarily targets CDK2/Cyclin E, CDK1/Cyclin B, CDK7/Cyclin H, and CDK9/Cyclin T1.

While highly effective in vitro and in vivo, Seliciclib presents significant solubility challenges in
aqueous environments due to its lipophilic purine backbone. This guide provides validated
protocols for solubilizing CAS 186319-68-6, transitioning from organic stock solutions to stable
aqueous formulations suitable for cellular assays and in vivo administration.

Physicochemical Profile
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Chemical Name

(2R)-2-[[6-(benzylamino)-9-
propan-2-ylpurin-2-

ylJamino]butan-1-ol

Purine analog structure

Molecular Weight 354.45 g/mol
White to off-white crystalline
Appearance ]
solid
LogP ~3.2 Lipophilic; poor water solubility
o Solubility increases
pKa ~3.5 - 4.0 (Basic Nitrogen)

significantly at pH < 3.0

Solubility (Water)

< 0.1 mg/mL (Insoluble)

Do not dissolve directly in

water

Solubility (DMSO)

~71 mg/mL (200 mM)

Recommended Stock Solvent

Solubility (Ethanol)

~53 mg/mL (150 mM)

Alternative Stock Solvent

Core Solubility Protocols
Phase 1: Preparation of Master Stock Solution

Objective: Create a stable, high-concentration stock for long-term storage. Solvent: Anhydrous
Dimethyl Sulfoxide (DMSO) or Ethanol.

Protocol:

e Weighing: Accurately weigh the specific amount of Seliciclib powder (e.g., 10 mg).

o Calculation: Determine the volume required for a 50 mM or 100 mM stock.

o Formula:

o Example: To make 100 mM stock from 10 mg powder:

(282 pL).
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» Dissolution: Add the calculated volume of high-grade anhydrous DMSO. Vortex vigorously
for 1-2 minutes.

o Note: If the solution is not clear, warm the tube to 37°C for 5 minutes or sonicate briefly
(30 seconds).

 Sterilization (Optional): If using for cell culture, pass through a 0.22 um PTFE (hydrophobic)
syringe filter. Do not use aqueous filters (PES/Nylon) for pure DMSO.

o Storage: Aliquot into small volumes (e.g., 50 uL) to avoid freeze-thaw cycles. Store at -20°C
(stable for 6 months) or -80°C (stable for 1 year).

Phase 2: Aqueous Dilution for In Vitro (Cellular) Assays

Objective: Dilute the hydrophobic stock into culture media without precipitating the compound.
Challenge: Seliciclib is prone to "crashing out" (precipitating) upon rapid contact with aqueous
buffers at concentrations > 20 uM.

Protocol:
e Thaw: Thaw the DMSO stock aliquot at 37°C until fully dissolved and clear. Vortex.
 Intermediate Dilution (Critical Step):

o Do not add the high-concentration stock (e.g., 100 mM) directly to the cell culture well.
This causes local high concentrations and immediate precipitation.

o Prepare a 100x or 1000x intermediate dilution in culture medium or PBS.
o Example: To achieve 10 uM final concentration:
» Step A: Dilute 100 mM Stock 1:100 in DMSO

1 mM Working Stock.

» Step B: Dilute 1 mM Working Stock 1:100 into pre-warmed Media

10 uM Final.
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e Mixing: Add the diluted compound to cells dropwise while swirling the plate.

e Limit: Keep the final DMSO concentration < 0.5% (v/v) (ideally < 0.1%) to avoid solvent
toxicity.

Phase 3: Advanced Formulation for In Vivo | High-
Concentration Use

Objective: Achieve high solubility (up to 2-3 mg/mL) for animal dosing (IP/Oral) using a co-
solvent system. Method: The "10/40/5/45" Co-solvent System.[5]

Reagents:

 DMSO[A][GI5]1EIe]

e PEG300 (Polyethylene Glycol 300)

o Tween 80 (Polysorbate 80)

» Sterile Saline (0.9% NaCl) or ddH20
Protocol:

e Dissolve: Dissolve Seliciclib in DMSO (10% of final volume). Ensure it is completely clear.

Stabilize: Add PEG300 (40% of final volume) to the DMSO solution. Vortex/mix until clear.

Emulsify: Add Tween 80 (5% of final volume). Mix gently.

Dilute: Slowly add Saline (45% of final volume) while vortexing.

o Order of addition is critical. Adding water before PEG/Tween will cause precipitation.

Result: A clear solution at approx. 2 mg/mL (approx. 5.6 mM). Use immediately; do not store
this aqueous formulation.

Alternative Acidic Formulation: Seliciclib is soluble in 50 mM HCI (pH adjusted to 2.5) due to
protonation of the purine ring. This is useful for specific analytical applications but may not be
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suitable for all biological systems due to acidity.

Workflow Visualization

Solid Seliciclib
(CAS 186319-68-6) Path A: In Vitro / Cellular Path B: In Vivo / High Conc.
Store -20°C

Master Stock Solution
Solvent: Anhydrous DMSO
Conc: 50-100 mM

Visual QC Check
(Must be Clear)

Aliquot & Freeze
(-20°C / -80°C)

Co-Solvent Mix
Intermediate Dilution 1. DMSO (10%)
(100x Working Stock) 2. PEG300 (40%)
3. Tween 80 (5%)

Dilute into Media

Add Aqueous Last

Final Assay Media

Add Saline (45%)
Conc: 1-20 uM
DMSO < 0.1%

Final Conc: ~2 mg/mL
Use Immediately

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b612485/docs?utm_src=pdf-body-img#application-note-solubility-formulation-strategies-for-seliciclib-cas-186319-68-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Figure 1: Decision tree for Seliciclib solubilization, distinguishing between low-concentration
cellular assays and high-concentration in vivo formulations.

Stability & Troubleshooting
Stability Data

» Solid Powder: Stable for >2 years at -20°C. Protect from light and moisture.

o DMSO Stock: Stable for 6 months at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles
recommended).

e Aqueous Working Solution: Unstable. Hydrolysis and precipitation occur over time. Prepare
fresh immediately before use.

Troubleshooting Guide

Issue Probable Cause Corrective Action

) ) Use intermediate dilution step;
o ) Concentration too high (>50
Precipitation in Media M) do not add 100 mM stock
H directly to media.

Ensure culture media is pre-
Precipitation in Media Cold media used warmed to 37°C before adding

compound.

Use fresh, anhydrous DMSO.
Cloudy Stock Solution Moisture in DMSO Water content in DMSO
drastically reduces solubility.

Ensure final DMSO

concentration is < 0.1% (or <
Cytotoxicity in Control High DMSO % ( .

0.5% max). Include a "Vehicle

Only" control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612485/docs#application-note-solubility-formulation-
strategies-for-seliciclib-cas-186319-68-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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